Cas no 718-08-1 (Ethyl 4-Phenylacetoacetate)

Ethyl 4-Phenylacetoacetate Properties

Names and Identifiers

• Ethyl 3-oxo-4-phenylbutanoate
• 3-oxo-4-phenyl-butyric acid ethyl ester
• Benzenebutanoic acid, b-oxo-, ethyl ester
• Ethyl 4-Phenylacetoacetate
• 4-Phenyl-3-oxobutanoic acid ethyl ester
• Ethyl 3-oxo-4-phenylbutyrate
• Ethyl3-oxo-4-phenylbutanoate
• NSC15691
• ethyl 4-phenyl-3-oxobutyrate
• ethyl 3-oxo-4-phenyl-butanoate
• BOZNWXQZCYZCSH-UHFFFAOYSA-N
• RP26223
• gamma-Phenylacetoacetic acid ethyl ester
• gamma-phenyl acetoacetic acid ethyl
• 3-OXO-4-PHENYL-BUTYRIC ACID ETHYL ESTER
• SCHEMBL319873
• GS-3901
• EN300-99190
• Z839816996
• gamma-phenyl acetoacetic acid ethyl ester
• J-521058
• CS-W018590
• NSC-15691
• FT-0613319
• ethyl 3-oxo-4-phenylbutanoate
• 718-08-1
• 3-Oxo-4-phenylbutyric acid ethyl ester
• A9385
• Benzenebutanoic acid,b-oxo-,ethyl ester
• FT-0600129
• AKOS010951687
• ETHYL 4-PHENYLACETOACETATE
• SB38435
• DTXSID40280147
• AM20041075
• SY041609
• MFCD03844818
• DB-006514
• +Expand

• MDL： MFCD03844818
• InChIKey： BOZNWXQZCYZCSH-UHFFFAOYSA-N
• Inchi： 1S/C12H14O3/c1-2-15-12(14)9-11(13)8-10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3
• SMILES： O(C([H])([H])C([H])([H])[H])C(C([H])([H])C(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O)=O

Computed Properties

• Exact Mass: 206.09400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 206.094294304 g/mol
• Heavy Atom Count: 15
• Complexity: 217
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 43.4
• Molecular Weight: 206.24

Experimental Properties

• LogP: 1.75140
• PSA: 43.37000
• Refractive Index: 1.054-1.059
• Boiling Point: 290.3°C at 760 mmHg
• Flash Point: 124 ºC
• Density: 1.091

Ethyl 4-Phenylacetoacetate Security Information

• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning

Ethyl 4-Phenylacetoacetate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%